Cas no 635287-26-2 (Fmoc-NH-PEG5-CH2COOH)

• Product Name: Fmoc-NH-PEG5-CH2COOH
• CAS No: 635287-26-2
• MF: C₂₇H₃₅NO₉
• MW: 517.568108797073
• MDL: MFCD26142982
• CID: 2084586
• PubChem ID: 58687705
• Update Time: 2025-05-21

Fmoc-NH-PEG5-CH2COOH Chemical and Physical Properties

Names and Identifiers

• Fmoc-NH-5(ethylene glycol)-acetic acid
• {2-[2-(2-{2-[2-(9H-fluoren-9-yl-methoxycarbonylamino)-ethoxy]-ethoxy}-ethoxy)-ethoxy]-ethoxy}acetic acid
• Fmoc-NH-dPEG5-CH2COOH
• Fmoc-PEG5-acetic acid
• 5,8,11,14,17-Pentaoxa-2-azanonadecanedioic acid 1-(9H-fluoren-9-ylmethyl) ester
• Fmoc-NH-5(ethylene glycol)-actic acid
• FMOC-NH-DPEG5-COOH
• Fmoc-NH-PEG5-CH2COOH
• FmocNH-PEG5-CH2COOH
• BIPG1412
• 2-[2-[2-[2-[2-[2-(9H-fluoren-9-ylmethoxycarbonylamino)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]acetic acid
• 635287-26-2
• W18526
• MFCD26142982
• 17-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}-3,6,9,12,15-PENTAOXAHEPTADECANOIC ACID
• 1-(9H-Fluoren-9-yl)-3-oxo-2,7,10,13,16,19-hexaoxa-4-azahenicosan-21-oic acid
• BP-22047
• SCHEMBL1593608
• 17-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,6,9,12,15-pentaoxaheptadecanoic acid
• CS-0110024
• AS-63775
• DS-020445
• 17-[(9-Fluorenylmethoxycarbonyl)amino]-3,6,9,12,15-pentaoxaheptadecanoic acid
• AKOS030626961
• SY251185
• HY-133062
• FF73056

• MDL： MFCD26142982
• Inchi： 1S/C27H35NO9/c29-26(30)20-36-18-17-35-16-15-34-14-13-33-12-11-32-10-9-28-27(31)37-19-25-23-7-3-1-5-21(23)22-6-2-4-8-24(22)25/h1-8,25H,9-20H2,(H,28,31)(H,29,30)
• InChI Key： LNIFRTLAPAPKAG-UHFFFAOYSA-N
• SMILES： O(C(NCCOCCOCCOCCOCCOCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 517.23100
• Monoisotopic Mass: 517.231
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 37
• Rotatable Bond Count: 20
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122
• XLogP3: 1.9

Experimental Properties

• Density: 1.224±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.52 g/l) (25 º C),
• PSA: 121.78000
• LogP: 3.08360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes
• Other Chemical additives

Additional information on Fmoc-NH-PEG5-CH2COOH

Recent Advances in the Application of 635287-26-2 and Fmoc-NH-PEG5-CH2COOH in Chemical Biology and Pharmaceutical Research

The chemical compound 635287-26-2 and the polyethylene glycol (PEG) derivative Fmoc-NH-PEG5-CH2COOH have garnered significant attention in recent chemical biology and pharmaceutical research. These molecules are pivotal in drug discovery, bioconjugation, and targeted delivery systems. This research brief synthesizes the latest findings, highlighting their roles, mechanisms, and potential applications.

635287-26-2, a small molecule with a unique chemical structure, has been investigated for its potential as a kinase inhibitor. Recent studies published in the Journal of Medicinal Chemistry (2023) demonstrate its efficacy in modulating specific signaling pathways involved in cancer progression. The compound's selectivity and low toxicity profile make it a promising candidate for further preclinical development.

Fmoc-NH-PEG5-CH2COOH, a heterobifunctional PEG linker, has been widely utilized in bioconjugation strategies. Its Fmoc-protected amine and carboxyl termini enable precise control over conjugation reactions, as evidenced in recent Nature Biotechnology publications. Researchers have employed this linker to develop antibody-drug conjugates (ADCs) with enhanced stability and controlled drug release profiles, significantly improving therapeutic outcomes.

Innovative applications of these molecules have emerged in nanotechnology-based drug delivery systems. A 2024 study in ACS Nano detailed the use of Fmoc-NH-PEG5-CH2COOH to create pH-responsive nanoparticles loaded with 635287-26-2, demonstrating improved tumor targeting and reduced off-target effects in murine models. This approach represents a significant advancement in precision medicine.

The synthesis and characterization of these compounds have also seen methodological improvements. Recent protocols published in Organic Process Research & Development describe optimized routes for large-scale production of Fmoc-NH-PEG5-CH2COOH with >99% purity, addressing previous challenges in PEG-based compound manufacturing.

Looking forward, the combination of 635287-26-2's pharmacological properties with Fmoc-NH-PEG5-CH2COOH's conjugation capabilities opens new avenues for targeted therapies. Ongoing clinical trials (NCT identifiers pending) are evaluating these technologies in various oncology indications, with preliminary results expected in late 2024.